Cas no 112408-71-6 ((S)-5,7-Dihydroxy-2-(2-hydroxyphenyl)-8-methoxychroman-4-one)

(S)-5,7-Dihydroxy-2-(2-hydroxyphenyl)-8-methoxychroman-4-one Properties

Names and Identifiers

• (S)-5,7-Dihydroxy-2-(2-hydroxyphenyl)-8-methoxychroman-4-one
• 2',5,7-Trihydroxy-8-methoxyflavanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-, (2S)-
• (S)-5,7,2'-trihydroxy-8-methoxyflavanone
• [ "" ]
• 2',5,7-Trihydroxy-8-methoxyflavane
• 112408-71-6
• AKOS032948618
• 5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-2,3-dihydrochromen-4-one
• (2S)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-2,3-dihydrochromen-4-one
• FS-10149
• (2S)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• (2s)-5,7,2'-trihydroxy-8-methoxyflavanone
• AKOS022184859
• 2',5,7-TRIHYDROXY-8-METHOXYFLAVANE
• 2',5,7-Trihydroxy-8-Methoxyflavanone
• (S)-5,7-Dihydroxy-2-(2-hydroxyphenyl)-8-MethoxychroMan-4-one
• +Expand

• InChIKey： URBNKMKLIWQQRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O6/c1-21-15-12(20)6-10(18)14-11(19)7-13(22-16(14)15)8-4-2-3-5-9(8)17/h2-6,13,17-18,20H,7H2,1H3
• SMILES： OC1C=C(O)C(OC)=C2C=1C(=O)CC(C1C=CC=CC=1O)O2

Computed Properties

• Exact Mass: 302.07900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 302.07903816g/mol
• Heavy Atom Count: 22
• Complexity: 413
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• LogP: 2.51850
• PSA: 96.22000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone